1'-Methyl-2,3'-bipiperidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1'-Methyl-2,3'-bipiperidine is a bicyclic amine comprising two piperidine rings linked at the 2- and 3'-positions, with a methyl group substituent at the 1'-position. For instance, bipiperidine scaffolds are synthesized via rhodium-catalyzed hydrogenation or oxidative fragmentation of alkaloids like cytisine, as demonstrated in the synthesis of methyl (2S,3'R,5'S)-1'-(but-3-en-1-yl)-[2,3'-bipiperidine]-5'-carboxylate (33% yield) . These methods highlight the versatility of bipiperidine frameworks in drug discovery, particularly for targeting neurological and oncological pathways.
Properties
CAS No. |
85237-64-5 |
|---|---|
Molecular Formula |
C11H22N2 |
Molecular Weight |
182.31 g/mol |
IUPAC Name |
1-methyl-3-piperidin-2-ylpiperidine |
InChI |
InChI=1S/C11H22N2/c1-13-8-4-5-10(9-13)11-6-2-3-7-12-11/h10-12H,2-9H2,1H3 |
InChI Key |
JNYCBCGVMYGERE-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCCC(C1)C2CCCCN2 |
Origin of Product |
United States |
Comparison with Similar Compounds
H3 Receptor Ligands with Bipiperidine Moieties
Bipiperidine derivatives are prominent in histamine H3 receptor (H3R) ligand design. For example, pyrrolo[2,3-d]pyrimidines substituted with bipiperidine at C-4 exhibit nanomolar affinity for H3R. Compound II (K = 126 nM) and Compound III (K = 6.0 nM) demonstrate that the bipiperidine moiety enhances receptor binding compared to other basic scaffolds like piperazine or lactams . The spatial arrangement of the 2,3'-bipiperidine in 1'-methyl derivatives may further optimize interactions with H3R’s hydrophobic binding pockets.
Antiproliferative CBD Analogs
Cannabidiol (CBD) analogs incorporating bipiperidine groups show enhanced anticancer activity. Compounds 22 and 34, featuring a -bipiperidine substituent, inhibited B16F10 melanoma cell proliferation by 86.5% and 88.5%, respectively, outperforming unmodified CBD (Table 3) . The bipiperidine’s rigidity and nitrogen atoms likely improve membrane permeability and target engagement, though the exact role of the 1'-methyl group in 2,3'-bipiperidine variants remains to be explored.
1,4'-Bipiperidine Derivatives in Therapeutics
1,4'-Bipiperidine isomers are utilized in clinically relevant compounds:
- Ancriviroc : A CCR5 antagonist for autoimmune and antiviral therapy, featuring a 1,4'-bipiperidine core with a bromophenyl group and methyl substituents .
- Irinotecan-Related Compounds: These include 1,4'-bipiperidine-carboxylate esters (e.g., USP Irinotecan Related Compound C), critical for camptothecin-based anticancer activity .
Structural Impact : The 1,4'-linkage provides distinct conformational flexibility compared to 2,3'-bipiperidine, influencing pharmacokinetics and target selectivity.
Palladium Complexes with Bipiperidine Ligands
Binuclear Pd(II) complexes with 1,4-bipiperidine ligands (e.g., Pd(BHEP)-1,4-bipiperidine) exhibit higher stability than those with methionine methyl ester (MME) due to reduced labilization effects from sulfur donors .
Data Tables
Table 2: Stability of Pd(II) Complexes
| Ligand System | Stability Constant (log K) | Key Feature | Reference |
|---|---|---|---|
| Pd(BHEP)-1,4-bipiperidine | 12.3 ± 0.2 | Enhanced H-bonding | |
| Pd(MME)-1,4-bipiperidine | 9.8 ± 0.3 | S-donor labilization |
Key Findings and Implications
Structural Flexibility : The 2,3'-bipiperidine linkage offers distinct stereoelectronic properties compared to 1,4'-isomers, influencing receptor binding and metal complex stability.
Therapeutic Versatility : Bipiperidine derivatives span antiviral, anticancer, and neurological applications, with substituents (e.g., methyl, carboxylate) tailoring specificity.
Synthetic Accessibility : Rhodium-catalyzed hydrogenation and oxidative fragmentation enable efficient synthesis of complex bipiperidine scaffolds .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
